Cyclopropyl(4-(6-fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: cyclopropyl-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C15H16FN3OS/c16-11-3-4-12-13(9-11)21-15(17-12)19-7-5-18(6-8-19)14(20)10-1-2-10/h3-4,9-10H,1-2,5-8H2
• InChI Key: RUAFBDMLVAAKMG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C15H16FN3OS
• Molecular Weight: 305.4 g/mol

Description

“Cyclopropyl(4-(6-fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone” is a chemical compound with the molecular formula C22H20FN3O4. It is a derivative of benzothiazole and piperazine.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-(2-(4-substitutedpiperazin-1-yl)acetyl)piperazin-1-yl)quinoline-3-carboxylic acid analogues were synthesized and characterized. The synthesis involved coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: C1CC1(C(=O)N2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=NC5=C(O4)C=C(C=C5)F)O.

Physical And Chemical Properties Analysis

The compound is a liquid at 20 degrees Celsius. It has a molecular weight of 154.21. The compound is air sensitive and should be stored under inert gas. The boiling point is 130 °C at 1 mmHg.

Scientific Research Applications

Anticancer and Antituberculosis Activities

Cyclopropyl(4-(6-fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone derivatives have been studied for their potential anticancer and antituberculosis activities. Research has shown that certain derivates exhibit significant in vitro anticancer activity against human breast cancer cell lines and notable antituberculosis activity (Mallikarjuna, Padmashali, & Sandeep, 2014).

Antimicrobial and Antifungal Activities

These compounds have also been synthesized and evaluated for their antimicrobial and antifungal activities. Studies suggest that some derivates demonstrate considerable effectiveness against various bacterial and fungal strains, comparing favorably to standard drugs in some cases (Patel & Patel, 2010).

Structural and Spectral Analysis

In-depth structural and spectral analysis of these compounds has been carried out to understand their molecular configurations and stability. This includes characterizing the molecular structure through techniques like X-ray diffraction studies and Hirshfeld surface analysis, which provides insights into intermolecular interactions (Benaka Prasad et al., 2018).

Antipsychotic Agent Metabolism

The metabolism of this compound-based antipsychotic agents has been studied, revealing extensive metabolization in vivo and in vitro. This research helps in understanding the pharmacokinetics and potential therapeutic applications of these compounds (Mutlib, Jurčák, & Hrib, 1996).

Pesticidal Activities

These compounds have shown potential as pesticides, with studies demonstrating their effectiveness against mosquito larvae and phytopathogenic fungi. This indicates the possibility of their use in agricultural pest control (Choi et al., 2015).

Safety and Hazards

The compound may cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and getting medical advice/attention if skin or eye irritation persists.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, such as anti-tubercular and antibacterial effects, as suggested by studies on similar compounds. Additionally, the compound’s synthesis process could be optimized for large-scale production.

Mechanism of Action

Mode of Action

Based on the structural similarity to other benzothiazole and piperazine derivatives, it can be hypothesized that this compound may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .

Biochemical Pathways

Benzothiazole derivatives have been found to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a variety of biochemical pathways.

Pharmacokinetics

Compounds with similar structures have been evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5), which predicts good absorption or permeation .

Result of Action

Compounds with similar structures have been found to exhibit various biological activities, suggesting that this compound may have similar effects .